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Compound Name: MRK-740

Cat. No.: B15589106

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective overview and independent validation data for MRK-740, a

potent and selective chemical probe for the histone methyltransferase PRDM9. As of the latest

literature review, MRK-740 is the primary publicly disclosed, well-characterized small molecule

inhibitor of PRDM9, complete with a closely related inactive control compound, MRK-740-NC.

This unique status currently limits direct comparison with alternative, structurally distinct

PRDM9 inhibitors. The data presented here is collated from the initial discovery publication and

subsequent independent studies that have utilized this chemical probe.

Data Presentation: Quantitative Comparison of
MRK-740 and its Negative Control
The following tables summarize the key quantitative data for MRK-740 and its corresponding

negative control, MRK-740-NC. This data is primarily derived from the foundational study by

Allali-Hassani et al. (2019) and has been corroborated by its application in subsequent

research.

Table 1: In Vitro Biochemical Potency
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Compound Target Assay Type Substrate IC50 (nM) Notes

MRK-740 PRDM9

Scintillation

Proximity

Assay

Biotinylated

H3 (1-25)

peptide

80 ± 16

Potent

inhibition of

methyltransfe

rase activity.

[1][2]

MRK-740-NC PRDM9

Scintillation

Proximity

Assay

Biotinylated

H3 (1-25)

peptide

> 100,000

Lacks

significant

inhibitory

activity.[1]

MRK-740 PRDM7

Scintillation

Proximity

Assay

Biotinylated

H3 (1-25)

peptide

45,000 ±

7,000

>500-fold

selectivity

over the

closely

related

PRDM7.[3]

MRK-740-NC PRDM7

Scintillation

Proximity

Assay

Biotinylated

H3 (1-25)

peptide

> 100,000

No significant

inhibition of

PRDM7.[3]

Table 2: Cellular Activity and Potency

Compound Cell Line Assay Type
Target
Readout

IC50 (µM)

MRK-740

HEK293T

(overexpressing

PRDM9)

Western Blot
H3K4

trimethylation
0.8 ± 0.1

MRK-740-NC

HEK293T

(overexpressing

PRDM9)

Western Blot
H3K4

trimethylation
> 10
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Detailed methodologies for the key experiments are crucial for independent validation and

replication.

In Vitro PRDM9 Methyltransferase Activity Assay
(Scintillation Proximity Assay)
This assay quantifies the transfer of a tritium-labeled methyl group from S-adenosyl-L-

methionine (SAM) to a histone H3 peptide substrate by PRDM9.

Reaction Mixture: Prepare a reaction mixture containing PRDM9 enzyme, biotinylated

histone H3 (1-25) peptide substrate, and [³H]-SAM in assay buffer.

Compound Addition: Add serial dilutions of MRK-740 or MRK-740-NC to the reaction

mixture.

Incubation: Incubate the reaction at a controlled temperature to allow for the enzymatic

reaction to proceed.

Detection: Stop the reaction and add streptavidin-coated SPA beads. The biotinylated

peptide binds to the beads, bringing the incorporated tritium into close proximity, which

generates a detectable light signal.

Data Analysis: Measure the scintillation signal using a microplate reader. The IC50 values

are calculated by fitting the dose-response curves.

Cellular PRDM9 Inhibition Assay (Western Blot)
This assay measures the ability of MRK-740 to inhibit PRDM9-mediated histone H3 lysine 4

trimethylation (H3K4me3) in a cellular context.

Cell Culture and Transfection: Culture HEK293T cells and co-transfect with plasmids

expressing FLAG-tagged PRDM9 and GFP-tagged histone H3.[4]

Compound Treatment: Treat the transfected cells with varying concentrations of MRK-740 or

MRK-740-NC for a defined period (e.g., 20 hours).[4]

Cell Lysis: Harvest the cells and prepare whole-cell lysates.
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Western Blotting: Separate the protein lysates by SDS-PAGE and transfer to a PVDF

membrane.

Antibody Incubation: Probe the membrane with primary antibodies specific for H3K4me3 and

a loading control (e.g., total Histone H3 or GFP).

Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an

enhanced chemiluminescence (ECL) substrate to visualize the protein bands.

Quantification: Densitometry is used to quantify the H3K4me3 band intensity, which is then

normalized to the loading control. The cellular IC50 is determined from the dose-response

curve.[4]

Mandatory Visualization
PRDM9 Signaling Pathway and Inhibition by MRK-740
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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